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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to terbufos sulfone, a significant metabolite of the

organophosphate insecticide terbufos. This document is intended to serve as a valuable

resource for researchers and scientists involved in environmental monitoring, toxicology

studies, and the development of related compounds.

Chemical Identity and Structure
Terbufos sulfone is the fully oxidized metabolite of terbufos, where the thioether sulfur has

been oxidized to a sulfone. This transformation is a key step in the bioactivation and

degradation of the parent compound.

Chemical Structure
The chemical structure of terbufos sulfone is characterized by a central phosphorus atom

double-bonded to a sulfur atom, with two ethoxy groups and a sulfonylmethyl group attached.
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Workflow for Physicochemical Property Determination

Preparation

Property Determination (Following OECD Guidelines)

Data Analysis and Reporting

Obtain Pure Terbufos Sulfone

Melting Point (OECD 102) Boiling Point (OECD 103) Water Solubility (OECD 105) Octanol-Water Partition Coefficient (OECD 107/117)

Record and Analyze Data

Report Findings
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Metabolic Pathway of Terbufos to Terbufos Sulfone
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To cite this document: BenchChem. [An In-Depth Technical Guide to Terbufos Sulfone:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165061#terbufos-sulfone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b165061?utm_src=pdf-body-img
https://www.benchchem.com/product/b165061#terbufos-sulfone-chemical-structure-and-properties
https://www.benchchem.com/product/b165061#terbufos-sulfone-chemical-structure-and-properties
https://www.benchchem.com/product/b165061#terbufos-sulfone-chemical-structure-and-properties
https://www.benchchem.com/product/b165061#terbufos-sulfone-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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